Cas no 2228423-54-7 (O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine
• CAS No: 2228423-54-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6407167
• PubChem ID: 165857034
• Update Time: 2025-06-22

O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine
• O-[2-(2-methyl-6-nitrophenyl)propan-2-yl]hydroxylamine
• EN300-1797088
• 2228423-54-7

• Inchi： 1S/C10H14N2O3/c1-7-5-4-6-8(12(13)14)9(7)10(2,3)15-11/h4-6H,11H2,1-3H3
• InChI Key： LVKQVKOINMAWOM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C(=CC=CC=1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2228423-54-7 and Product Name: O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine

The compound with the CAS number 2228423-54-7 and the product name O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a nitrophenyl moiety and a hydroxylamine functional group makes it a versatile intermediate in synthesizing complex organic molecules, particularly those relevant to therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of nitroaromatic compounds due to their diverse biological activities. The 2-methyl-6-nitrophenyl substituent in this compound contributes to its reactivity and interaction with biological targets, making it a valuable candidate for further investigation. Research has indicated that nitroaromatic derivatives often exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine allows for selective binding to enzymes and receptors, which is crucial for designing drugs with high efficacy and minimal side effects.

The propan-2-ylhydroxylamine component of the molecule adds another layer of complexity, enabling various chemical modifications that can fine-tune its pharmacological properties. Hydroxylamine derivatives are known for their role in redox reactions and their ability to act as scavengers for reactive oxygen species. This characteristic makes them promising candidates for developing antioxidants and drugs targeting oxidative stress-related diseases. The combination of these functional groups in O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine suggests a broad spectrum of potential therapeutic applications.

Recent studies have highlighted the importance of structural diversity in drug discovery. The molecular framework of this compound provides a rich scaffold for medicinal chemists to explore new analogs with enhanced pharmacokinetic profiles. Computational modeling and high-throughput screening have been instrumental in identifying promising derivatives of O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine. These computational approaches allow researchers to predict the binding affinity and metabolic stability of candidate compounds, thereby accelerating the drug development process.

The synthesis of O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The use of these methods underscores the compound's significance in modern synthetic organic chemistry. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact, ensuring sustainable practices in pharmaceutical manufacturing.

From a biological perspective, the nitrophenyl group is known to influence the electronic properties of the molecule, affecting its interaction with biological targets. This property is particularly valuable in designing drugs that require specific electronic configurations for optimal binding. Furthermore, the hydroxylamine moiety can participate in hydrogen bonding interactions, which are critical for stabilizing enzyme-substrate complexes. These interactions are essential for drugs designed to modulate enzyme activity.

The potential applications of O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in agrochemicals and specialty chemicals. For instance, nitroaromatic compounds have been explored as herbicides and fungicides due to their ability to disrupt microbial growth. The versatility of this compound suggests that it could play a role in developing next-generation crop protection agents.

In conclusion, O-2-(2-methyl-6-nitrophenyl)propan-2-ylhydroxylamine (CAS No. 2228423-54-7) represents a significant advancement in chemical research with implications for drug development and industrial applications. Its unique molecular structure, characterized by key functional groups such as nitrophenyl and hydroxylamine, offers numerous opportunities for further exploration. As research continues to uncover new therapeutic possibilities, this compound stands out as a promising candidate for future medical interventions.